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Compound of Interest

Compound Name: Thallium-204

Cat. No.: B1237478

An In-depth Examination of the Core Properties, Experimental Applications, and Safety
Protocols for the Thallium-204 Radionuclide.

This technical guide provides a comprehensive overview of the key features of Thallium-204
(T1-204), a crucial radionuclide for various scientific and industrial applications. Tailored for
researchers, scientists, and drug development professionals, this document details its physical
and decay characteristics, production methods, and significant applications, with a special
focus on its role in high-throughput screening for ion channel modulators. Detailed
experimental methodologies and safety protocols are also provided to ensure safe and
effective utilization in a laboratory setting.

Core Properties of Thallium-204

Thallium-204 is a radioisotope of the element thallium, characterized by its emission of beta
particles and a relatively long half-life, making it suitable for a range of research and industrial
uses.[1]

Physical and Atomic Characteristics

The fundamental atomic and physical properties of Thallium-204 are summarized in the table
below. These properties are essential for understanding its behavior and for dosimetric
calculations.
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Property Value Units
Atomic Number (2) 81

Mass Number (A) 204

Neutron Number (N) 123

Isotopic Mass 203.9738634(12) u
Spin and Parity 2-

Half-Life (T%2) 3.783 (12) years
Specific Activity 1.72 x 1013 Ba/g

Source: ChemLin, 2025[1]

Decay Properties

Thallium-204 undergoes a dual-mode radioactive decay. The primary mode is beta-minus ()
decay to Lead-204 (2°4Pb), accounting for over 97% of its decay events. A smaller fraction
decays via electron capture (EC) to Mercury-204 (2°4Hg).[2][3] This dual decay pathway is a
defining characteristic of the radionuclide.
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Decay Property Value Units
Beta (3~) Decay

Branching Ratio 97.08 (7) %
Daughter Nuclide 204pp

Maximum Beta Energy

(EBmax) 0.76375 (18) MeV
Mean Beta Energy ~0.244 MeV
Electron Capture (EC)

Branching Ratio 2.92 (7) %
Daughter Nuclide 204Hg

Decay Energy 0.3441 (13) MeV

Source: ChemLin, 2025; KAERI, 1999[1][2]

The decay scheme of Thallium-204 is visualized in the diagram below, illustrating the

transitions to its daughter nuclides.
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Thallium-204 (2°4TI)
Half-life = 3.78 y

Spin = 2-

3~ Decay (97.1%)
EBmax = 0.764 MeV

Electron Capture (2.9%)
QEC =0.344 MeV

Lead-204 (2°“Pb) Mercury-204 (2°4Hg)
Stable Stable

Fig. 1: Decay Scheme of Thallium-204
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Fig. 2: Workflow for a Thallium Flux HTS Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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